Cas no 652139-60-1 (N-(4-aminophenyl)-2-bis(2-hydroxyethyl)amino-N-methylacetamide)

• Product Name: N-(4-aminophenyl)-2-bis(2-hydroxyethyl)amino-N-methylacetamide
• CAS No: 652139-60-1
• MF: C₁₃H₂₁N₃O₃
• MW: 267.32414317131
• CID: 402653
• PubChem ID: 23507557
• Update Time: 2025-05-24

N-(4-aminophenyl)-2-bis(2-hydroxyethyl)amino-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• Acetamide, N-(4-aminophenyl)-2-[bis(2-hydroxyethyl)amino]-N-methyl-
• N-(4-aminophenyl)-2-[bis(2-hydroxyethyl)amino]-N-methylacetamide
• N-(4-aminophenyl)-2-bis(2-hydroxyethyl)amino-N-methylacetamide
• CS-0231699
• N-(4-Aminophenyl)-N~2~,N~2~-bis(2-hydroxyethyl)-N-methylglycinamide
• DTXSID80634600
• AKOS010495556
• SCHEMBL3159644
• 652139-60-1
• EN300-109492

• Inchi： 1S/C13H21N3O3/c1-15(12-4-2-11(14)3-5-12)13(19)10-16(6-8-17)7-9-18/h2-5,17-18H,6-10,14H2,1H3
• InChI Key： CSXASEXGKFKBOB-UHFFFAOYSA-N
• SMILES： OCCN(CCO)CC(N(C)C1C=CC(=CC=1)N)=O

Computed Properties

• Exact Mass: 267.15843
• Monoisotopic Mass: 267.15829154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 262
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 90Ų

Experimental Properties

• PSA: 90.03

Additional information on N-(4-aminophenyl)-2-bis(2-hydroxyethyl)amino-N-methylacetamide

Professional Introduction to N-(4-aminophenyl)-2-bis(2-hydroxyethyl)amino-N-methylacetamide (CAS No. 652139-60-1)

N-(4-aminophenyl)-2-bis(2-hydroxyethyl)amino-N-methylacetamide (CAS No. 652139-60-1) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry due to its unique structural properties and potential therapeutic applications. This compound, characterized by its complex amino and hydroxyethyl functional groups, represents a promising candidate for further research and development in medicinal chemistry.

The molecular structure of N-(4-aminophenyl)-2-bis(2-hydroxyethyl)amino-N-methylacetamide consists of a phenyl ring substituted with an amino group at the para position, linked to a central acetamide backbone. This backbone is further modified with two hydroxyethyl groups, which contribute to the compound's solubility and interaction with biological targets. The presence of multiple amine functionalities makes this molecule a versatile scaffold for designing drugs that can modulate various biological pathways.

In recent years, there has been a growing interest in the development of multifunctional compounds that can address multiple targets simultaneously. N-(4-aminophenyl)-2-bis(2-hydroxyethyl)amino-N-methylacetamide fits well within this trend, as its structural features allow it to engage with different enzymes and receptors. For instance, studies have suggested that the compound may exhibit inhibitory effects on certain kinases and other enzymes involved in inflammatory responses and cancer progression.

One of the most compelling aspects of this compound is its potential application in the treatment of neurological disorders. The combination of an amino group on the phenyl ring and the hydroxyethyl side chains creates a molecule that can potentially cross the blood-brain barrier, making it an attractive candidate for central nervous system (CNS) therapies. Current research is exploring its efficacy in models of neurodegenerative diseases such as Alzheimer's and Parkinson's, where modulation of neuronal signaling pathways is crucial.

The synthesis of N-(4-aminophenyl)-2-bis(2-hydroxyethyl)amino-N-methylacetamide involves multi-step organic reactions, including condensation, nucleophilic substitution, and functional group modifications. Advanced synthetic techniques have been employed to ensure high yield and purity, which are essential for pharmaceutical applications. The use of chiral catalysts in some synthetic steps has also been explored to produce enantiomerically pure forms of the compound, which can be critical for its biological activity.

Evaluation of the pharmacokinetic properties of N-(4-aminophenyl)-2-bis(2-hydroxyethyl)amino-N-methylacetamide has revealed promising results regarding its absorption, distribution, metabolism, and excretion (ADME). The compound demonstrates good solubility in aqueous media, which facilitates formulation into oral or injectable dosage forms. Additionally, preliminary toxicology studies indicate that it exhibits low toxicity at therapeutic doses, suggesting a favorable safety profile.

The therapeutic potential of N-(4-aminophenyl)-2-bis(2-hydroxyethyl)amino-N-methylacetamide is further supported by its ability to interact with biological targets in a selective manner. This selectivity is crucial for minimizing side effects and enhancing therapeutic efficacy. Researchers are employing computational methods such as molecular docking and virtual screening to identify potential binding sites on target proteins. These computational approaches have accelerated the discovery process by predicting how the compound might interact with various biological molecules.

Recent advancements in biotechnology have enabled the production of recombinant proteins and monoclonal antibodies that can be used to study the interactions between N-(4-aminophenyl)-2-bis(2-hydroxyethyl)amino-N-methylacetamide and its targets. These tools have provided valuable insights into the compound's mechanism of action and have helped refine its structure for improved efficacy. For example, co-crystallization studies have revealed how the molecule binds to specific enzyme active sites, offering a detailed understanding of its pharmacological properties.

The future development of N-(4-aminophenyl)-2-bis(2-hydroxyethyl)amino-N-methylacetamide will likely involve interdisciplinary collaborations between chemists, biologists, and clinicians. Such collaborations are essential for translating laboratory findings into clinical applications that benefit patients. By leveraging cutting-edge technologies such as CRISPR gene editing and next-generation sequencing, researchers aim to gain deeper insights into how this compound can be optimized for treating complex diseases.

In conclusion, N-(4-aminophenyl)-2-bis(2-hydroxyethyl)amino-N-methylacetamide represents a significant advancement in pharmaceutical chemistry with its unique structural features and potential therapeutic applications. Its ability to modulate multiple biological pathways makes it a promising candidate for treating neurological disorders, cancer, and other diseases. As research continues to uncover new aspects of its pharmacology and synthesis, this compound is poised to make substantial contributions to modern medicine.